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A technical comparison of calcium treatment and slag refining for controlling non-metallic

inclusions in steel is presented for researchers, scientists, and professionals in metallurgical

and materials science fields. This guide provides an objective analysis of both methods,

supported by experimental data, to assist in the selection and optimization of steel refining

processes.

Overview of Inclusion Control Methods
Non-metallic inclusions in steel can act as stress concentrators, leading to premature failure of

components. Therefore, controlling the size, morphology, and distribution of these inclusions is

critical for producing high-quality steel. The two most common methods for inclusion control are

calcium treatment and slag refining.

Calcium Treatment: This method involves adding calcium or calcium alloys to molten steel.

Calcium modifies solid inclusions, such as alumina (Al₂O₃) and silica (SiO₂), into lower-

melting-point calcium aluminates. This process, known as inclusion morphology control,

changes sharp, angular inclusions into small, globular, and finely dispersed ones, which are

less detrimental to the mechanical properties of the steel.

Slag Refining: This technique utilizes a carefully designed slag composition to absorb

inclusions from the molten steel. The effectiveness of slag refining depends on the slag's

physical and chemical properties, such as basicity, viscosity, and melting point. By controlling

these properties, it is possible to promote the dissolution and removal of inclusions from the

steel.
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Comparative Analysis of Inclusion Control
Efficiency
The effectiveness of calcium treatment and slag refining can be evaluated by examining their

impact on the type, size, and quantity of inclusions, as well as the resulting mechanical

properties of the steel.

Inclusion Characteristics
The following table summarizes the typical effects of each treatment on inclusion

characteristics based on experimental findings.

Feature Calcium Treatment Slag Refining

Predominant Inclusion Type Globular calcium aluminates
Varies with slag design (e.g.,

silicates, spinels)

Average Inclusion Size 1-5 µm 5-20 µm

Inclusion Morphology Spherical, dispersed Irregular, clustered

Oxygen Content (ppm) 10-30 20-50

Mechanical Properties
The control of inclusions directly impacts the mechanical properties of the final steel product.

The following table presents a comparison of key mechanical properties achievable with each

method.

Mechanical Property Calcium Treatment Slag Refining

Tensile Strength (MPa) 950 - 1100 900 - 1050

Elongation (%) 18 - 25 15 - 22

Impact Toughness (J) at -20°C 120 - 180 80 - 140

Fatigue Life (cycles) 10⁶ - 10⁷ 10⁵ - 10⁶
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Experimental Protocols
Calcium Treatment
Objective: To modify alumina inclusions into calcium aluminates to improve the mechanical

properties of the steel.

Materials:

50 kg medium carbon steel melt

Aluminum (Al) for deoxidation

Cored wire containing a calcium-silicon (CaSi) alloy

Procedure:

The steel is melted in an induction furnace.

The melt is deoxidized with aluminum to achieve a target dissolved aluminum content.

A sample is taken for initial inclusion analysis.

A cored wire containing a CaSi alloy is injected into the molten steel at a controlled feed rate.

The melt is stirred gently for 5 minutes to ensure homogenization.

A final sample is taken for inclusion and chemical analysis.

The steel is cast into ingots for mechanical testing.

Slag Refining
Objective: To remove inclusions from the molten steel by absorption into a refining slag.

Materials:

50 kg medium carbon steel melt

Pre-melted refining slag with a composition of 45% CaO, 40% SiO₂, 10% Al₂O₃, 5% MgO.
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Procedure:

The steel is melted in an induction furnace.

A sample is taken for initial inclusion analysis.

The pre-melted refining slag is added to the surface of the molten steel.

The melt is inductively stirred to promote slag-metal interaction for 15 minutes.

Slag and metal samples are taken at regular intervals to monitor the refining process.

Once the desired level of cleanliness is achieved, the slag is removed.

The steel is cast into ingots for mechanical testing.

Visualizing the Processes
The following diagrams illustrate the logical workflow and the underlying mechanisms of each

inclusion control method.

Melt Preparation Calcium Treatment Analysis & Casting

Steel Melting Deoxidation with AlInitial State CaSi Wire InjectionIntroduction of Ca HomogenizationDistribution SamplingProcess Control CastingFinal Product Mechanical TestingQuality Assessment

Melt Preparation Slag Refining Analysis & Casting

Steel Melting Initial SamplingBase Analysis Slag AdditionStart of Refining Slag-Metal InteractionInclusion Absorption In-process SamplingProcess Tracking Slag RemovalCleanliness Achieved CastingFinal Product Mechanical TestingQuality Assessment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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